Cas no 52664-26-3 (Carbamodithioic acid, methyl-, ethyl ester)

• Product Name: Carbamodithioic acid, methyl-, ethyl ester
• CAS No: 52664-26-3
• MF: C₄H₉NS₂
• MW: 135.250958204269
• CID: 1578400
• PubChem ID: 5463668
• Update Time: 2025-04-21

Carbamodithioic acid, methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, methyl-, ethyl ester
• ethyl N-methylcarbamodithioate
• EN300-7562664
• MNKSXVVWOZQGLR-UHFFFAOYSA-N
• AKOS006346837
• 52664-26-3
• ethyl methylcarbamodithioate
• DTXSID00420168
• N-Methyl(ethylsulfanyl)carbothioamide
• CCA66426
• Ethyl methylaminodithiocarbamate
• SCHEMBL6563268

• Inchi： 1S/C4H9NS2/c1-3-7-4(6)5-2/h3H2,1-2H3,(H,5,6)
• InChI Key： MNKSXVVWOZQGLR-UHFFFAOYSA-N
• SMILES： S(C(NC)=S)CC

Computed Properties

• Exact Mass: 135.01777
• Monoisotopic Mass: 135.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03